Cas no 1429903-28-5 (Methyl 4-ethoxy-3,5-dimethylbenzoate)

• Product Name: Methyl 4-ethoxy-3,5-dimethylbenzoate
• CAS No: 1429903-28-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5074776
• Update Time: 2025-11-06

Methyl 4-ethoxy-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethoxy-3,5-dimethylbenzoate

• Inchi： 1S/C12H16O3/c1-5-15-11-8(2)6-10(7-9(11)3)12(13)14-4/h6-7H,5H2,1-4H3
• InChI Key： CMYRQCXTDKTTBS-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-ethoxy-3,5-dimethylbenzoate

Methyl 4-Ethoxy-3,5-Dimethylbenzoate: A Comprehensive Overview

Methyl 4-Ethoxy-3,5-Dimethylbenzoate (CAS No. 1429903-28-5) is a compound of significant interest in various fields, including organic chemistry and material science. This compound is characterized by its unique structure and properties, making it a valuable component in numerous applications. In this article, we will delve into the details of Methyl 4-Ethoxy-3,5-Dimethylbenzoate, exploring its chemical properties, synthesis methods, applications, and recent research advancements.

The chemical structure of Methyl 4-Ethoxy-3,5-Dimethylbenzoate consists of a benzoate ester with specific substituents. The benzene ring is substituted with two methyl groups at the 3 and 5 positions and an ethoxy group at the 4 position. This arrangement imparts unique electronic and steric properties to the molecule. The methyl groups contribute to the compound's stability and hydrophobicity, while the ethoxy group introduces some degree of polarity. These characteristics make Methyl 4-Ethoxy-3,5-Dimethylbenzoate suitable for various chemical reactions and industrial applications.

One of the key areas where Methyl 4-Ethoxy-3,5-Dimethylbenzoate has found significant application is in the synthesis of advanced materials. Recent studies have highlighted its potential as a precursor for generating high-performance polymers and organic semiconductors. For instance, researchers have utilized this compound in the development of novel polymeric materials with enhanced thermal stability and mechanical properties. These materials are being explored for use in electronics, aerospace, and automotive industries.

In addition to its role in materials science, Methyl 4-Ethoxy-3,5-Dimethylbenzoate has also been investigated for its potential in pharmaceuticals. Its unique structure allows it to serve as an intermediate in the synthesis of bioactive compounds. Recent research has focused on its use in drug delivery systems, where it has demonstrated promising results in improving drug solubility and bioavailability. This has opened new avenues for its application in the development of targeted therapies.

The synthesis of Methyl 4-Ethoxy-3,5-Dimethylbenzoate involves a series of well-established organic reactions. Typically, it is synthesized through Friedel-Crafts acylation followed by esterification or through nucleophilic aromatic substitution reactions. These methods have been optimized over time to ensure high yields and purity levels. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, Methyl 4-Ethoxy-3,5-Dimethylbenzoate has been studied for its biodegradability and toxicity profiles. Research indicates that under specific conditions, this compound can undergo microbial degradation without posing significant risks to aquatic ecosystems. However, further studies are required to fully understand its long-term environmental impact and ensure sustainable practices during its production and use.

In conclusion,Methyl 4-Ethoxy-3,DImethyLbEnzOaTe (CAS No:1429903 -28 -5) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in modern chemistry research and industrial processes. As ongoing research continues to uncover new potentials for this compound,the future looks promising for its expanded use in innovative technologies.